![molecular formula C13H8F2O3 B6399072 2-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95% CAS No. 1261995-34-9](/img/structure/B6399072.png)
2-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%
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Overview
Description
2-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid (2F-4F-5F-2H-BzA) is a versatile organic compound that is used in a variety of scientific research applications. It is a fluorinated benzoic acid derivative with a wide range of biochemical and physiological effects. This compound has several unique properties, including high solubility in aqueous solutions, low toxicity, and low volatility. As a result, it is an ideal compound for use in laboratory experiments. In
Scientific Research Applications
2F-4F-5F-2H-BzA has been used in a variety of scientific research applications. It has been used as a substrate in enzyme assays, as a ligand in protein-ligand binding studies, and as an inhibitor of enzymes. It has also been used to study the structure-activity relationships of compounds and to study the effects of fluorine substitution on the biological activity of compounds.
Mechanism of Action
The mechanism of action of 2F-4F-5F-2H-BzA is not fully understood. However, it is believed to interact with proteins in a number of ways. It is known to bind to the active sites of enzymes and other proteins, which can inhibit their activity. Additionally, it can displace other ligands from the active sites of proteins, which can modulate their activity.
Biochemical and Physiological Effects
2F-4F-5F-2H-BzA has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. Additionally, it has been found to have an anti-inflammatory effect and to reduce the production of pro-inflammatory cytokines. It has also been found to have an anti-oxidant effect and to modulate the expression of genes involved in cell proliferation and differentiation.
Advantages and Limitations for Lab Experiments
2F-4F-5F-2H-BzA has several advantages for use in laboratory experiments. It is highly soluble in aqueous solutions, which makes it easy to work with in a variety of experiments. Additionally, it is non-toxic and has low volatility, which makes it safe to use in the laboratory. However, it should be noted that 2F-4F-5F-2H-BzA is not very stable and can degrade over time.
Future Directions
The potential applications of 2F-4F-5F-2H-BzA are numerous. It could be used to study the effects of fluorine substitution on the biological activity of compounds. Additionally, it could be used to develop new drugs and drug delivery systems. It could also be used to study the structure-activity relationships of compounds and to develop new methods for enzyme inhibition. Finally, it could be used to develop new methods for protein-ligand binding studies.
Synthesis Methods
2F-4F-5F-2H-BzA can be synthesized by a multi-step process. First, 5-fluoro-2-hydroxybenzaldehyde is reacted with 2-fluorobenzoic acid in the presence of a base catalyst. This reaction produces a 2-fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid ester. The ester is then hydrolyzed to form the free acid 2F-4F-5F-2H-BzA. The reaction conditions and yields of the synthesis can be optimized to improve the efficiency of the process.
properties
IUPAC Name |
2-fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F2O3/c14-8-2-4-12(16)10(6-8)7-1-3-9(13(17)18)11(15)5-7/h1-6,16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCYQYHDJYUDWHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)F)O)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689444 |
Source
|
Record name | 3,5'-Difluoro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261995-34-9 |
Source
|
Record name | 3,5'-Difluoro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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